Cas no 159730-09-3 (7-Fluorotryptamine Hydrochloride)

• Product Name: 7-Fluorotryptamine Hydrochloride
• CAS No: 159730-09-3
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• MDL: MFCD11501330
• CID: 1036819
• PubChem ID: 53487481
• Update Time: 2025-06-12

7-Fluorotryptamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(7-Fluoro-1H-indol-3-yl)ethanamine hydrochloride
• 2-(7-Fluoro-1H-indol-3-yl)ethamine hydrochloride
• 7-FLUOROTRYPTAMINE HYDROCHLORIDE
• 7-FluorotryptaMine HCl
• 7-fluoro Tryptamine (hydrochloride)
• 2-(7-FLUORO-1H-INDOL-3-YL)-ETHYLAMINE HYDROCHLORIDE
• 2-(7-Fluoro-1H-indol-3-yl)ethylamine HCl
• 7-Fluorotryptamine (hydrochloride)
• PD017815
• Z2940229235
• EN300-7414884
• 2-(7-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride
• 2-(7-Fluoro-1H-indol-3-yl)ethanamine,hydrochloride
• 2-(7-Fluoro-1h-indol-3-yl)-ethylamine, HCl
• 1H-Indole-3-ethanamine, 7-fluoro-, monohydrochloride
• AKOS016013411
• SCHEMBL23091149
• DB-329412
• 2-(7-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
• HY-117295A
• 159730-09-3
• A921955
• DTXSID30705319
• MFCD11501330
• CS-0086176
• 1H-Indole-3-ethanamine, 7-fluoro-, hydrochloride (1:1); 1H-Indole-3-ethanamine, 7-fluoro-, monohydrochloride (9CI); 7-Fluorotryptamine hydrochloride; 2-(7-Fluoro-1H-indol-3-yl)ethanamine hydrochloride
• AMY20802
• J-009638
• 2-(7-Fluoro-1H-indol-3-yl)ethan-1-amine--hydrogen chloride (1/1)
• AS-37755
• 7-Fluorotryptamine Hydrochloride

• MDL： MFCD11501330
• Inchi： 1S/C10H11FN2.ClH/c11-9-3-1-2-8-7(4-5-12)6-13-10(8)9;/h1-3,6,13H,4-5,12H2;1H
• InChI Key： JWAZOMQARDNFMN-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1NC=C2CCN

Computed Properties

• Exact Mass: 214.0673042g/mol
• Monoisotopic Mass: 214.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

7-Fluorotryptamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 7-Fluorotryptamine Hydrochloride

Recent Advances in the Study of 7-Fluorotryptamine Hydrochloride (CAS: 159730-09-3)

7-Fluorotryptamine Hydrochloride (CAS: 159730-09-3) is a fluorinated derivative of tryptamine, a compound of significant interest in medicinal chemistry due to its structural similarity to serotonin and other biologically active indoleamines. Recent studies have explored its potential applications in neuroscience, pharmacology, and drug development, particularly in the context of serotonin receptor modulation and neuropharmacology. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and pharmacological profiling of 7-Fluorotryptamine Hydrochloride. The researchers employed a multi-step synthetic route to achieve high purity and yield, with nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) used for characterization. The study revealed that the fluorination at the 7-position significantly enhances the compound's binding affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes, compared to non-fluorinated tryptamine analogs.

In vivo studies conducted in rodent models demonstrated that 7-Fluorotryptamine Hydrochloride exhibits pronounced anxiolytic and antidepressant-like effects at doses significantly lower than those required for traditional tryptamine derivatives. These effects were attributed to its enhanced receptor binding kinetics and improved blood-brain barrier permeability, as confirmed by pharmacokinetic analyses. The compound's metabolic stability was also notably higher, with a half-life approximately 2.5 times longer than that of its non-fluorinated counterpart.

Further research has explored the potential of 7-Fluorotryptamine Hydrochloride in treating neuropsychiatric disorders. A preclinical trial published in Neuropharmacology (2024) reported that the compound effectively modulates glutamatergic neurotransmission, suggesting utility in conditions like depression and post-traumatic stress disorder (PTSD). The study also noted a favorable safety profile, with no observed hepatotoxicity or cardiovascular side effects at therapeutic doses.

Despite these promising findings, challenges remain in the clinical translation of 7-Fluorotryptamine Hydrochloride. Current research is focused on optimizing its formulation to improve bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical development phases, with the goal of establishing its therapeutic efficacy and safety in humans.

In summary, 7-Fluorotryptamine Hydrochloride (CAS: 159730-09-3) represents a promising candidate for the development of novel neuropsychiatric therapeutics. Its unique pharmacological profile, characterized by enhanced receptor affinity and metabolic stability, positions it as a valuable tool for both research and potential clinical applications. Future studies will be critical in elucidating its full therapeutic potential and addressing remaining challenges in drug development.